Cas no 339101-66-5 (2-[(4-FLUOROBENZYL)SULFANYL]-3-METHYL-6-(TRIFLUOROMETHYL)-4(3H)-PYRIMIDINONE)

• Product Name: 2-[(4-FLUOROBENZYL)SULFANYL]-3-METHYL-6-(TRIFLUOROMETHYL)-4(3H)-PYRIMIDINONE
• CAS No: 339101-66-5
• MF: C₁₃H₁₀F₄N₂OS
• MW: 318.289915561676
• MDL: MFCD00243503
• CID: 5175646
• Update Time: 2026-03-04

2-[(4-FLUOROBENZYL)SULFANYL]-3-METHYL-6-(TRIFLUOROMETHYL)-4(3H)-PYRIMIDINONE Chemical and Physical Properties

Names and Identifiers

• 2-[(4-FLUOROBENZYL)SULFANYL]-3-METHYL-6-(TRIFLUOROMETHYL)-4(3H)-PYRIMIDINONE
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-3-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-((4-Fluorobenzyl)sulfanyl)-3-methyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2-[(4-fluorophenyl)methylsulfanyl]-3-methyl-6-(trifluoromethyl)pyrimidin-4-one
• 2-(4-fluorobenzylthio)-3-methyl-6-(trifluoromethyl)pyrimidin-4(3H)-one

• MDL： MFCD00243503
• Inchi： 1S/C13H10F4N2OS/c1-19-11(20)6-10(13(15,16)17)18-12(19)21-7-8-2-4-9(14)5-3-8/h2-6H,7H2,1H3
• InChI Key： CMUMQYGOQFEXCB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NC(C(F)(F)F)=CC(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• XLogP3: 2.9
• Topological Polar Surface Area: 58